Cas no 2034484-24-5 (1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate)

• Product Name: 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate
• CAS No: 2034484-24-5
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6079569
• PubChem ID: 91813539
• Update Time: 2025-10-28

1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate
• [1-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylamino]-2-methyl-1-oxopropan-2-yl] acetate
• 1-{[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]carbamoyl}-1-methylethyl acetate
• F6356-1117
• 1-((1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)amino)-2-methyl-1-oxopropan-2-yl acetate
• AKOS025314653
• 2034484-24-5

• Inchi： 1S/C17H23NO4/c1-11(18-16(20)17(3,4)22-12(2)19)9-13-5-6-15-14(10-13)7-8-21-15/h5-6,10-11H,7-9H2,1-4H3,(H,18,20)
• InChI Key： MKWFADJMBBNJAP-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC(C)NC(C(C)(C)OC(C)=O)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate

Recent Advances in the Study of 2034484-24-5 and 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate

The compound 2034484-24-5, along with its derivative 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an up-to-date overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2034484-24-5, which contribute to its promising pharmacological properties. The compound's benzofuran core, combined with the propan-2-ylcarbamoyl and methylethyl acetate moieties, has been shown to enhance its binding affinity to specific biological targets. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic asymmetric reactions, to optimize the yield and purity of these compounds.

In vitro and in vivo studies have demonstrated that 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. Notably, the compound has shown high selectivity for cyclooxygenase-2 (COX-2), making it a potential candidate for the development of next-generation anti-inflammatory drugs. Additionally, preliminary data suggest that this compound may also modulate the activity of certain G-protein-coupled receptors (GPCRs), opening new avenues for research in neurological disorders.

Further investigations into the pharmacokinetic and pharmacodynamic properties of these compounds have revealed favorable bioavailability and metabolic stability. Animal models have indicated that 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate achieves therapeutic concentrations in target tissues with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for drug development.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing research is focused on optimizing the chemical structure to improve efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of these compounds into viable therapeutics.

In conclusion, the study of 2034484-24-5 and its derivative 1-{1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcarbamoyl}-1-methylethyl acetate represents a significant advancement in chemical biology and drug discovery. The compounds' unique structural and pharmacological properties offer exciting opportunities for the development of novel therapeutic agents. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications.